Cas no 1823530-28-4 (methyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate)

• Product Name: methyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate
• CAS No: 1823530-28-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD30070875
• CID: 5240868
• PubChem ID: 122235403
• Update Time: 2026-03-08

methyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,4-c]pyrrole-7a(1H)-carboxylic acid, hexahydro-, methyl ester
• methyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate

• MDL： MFCD30070875
• Inchi： 1S/C9H15NO3/c1-12-8(11)9-2-3-13-5-7(9)4-10-6-9/h7,10H,2-6H2,1H3
• InChI Key： AYUVCHHHSGKOEH-UHFFFAOYSA-N
• SMILES： N1CC2(C(OC)=O)CCOCC2C1

Computed Properties

• Exact Mass: 185.105
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 262.9±40.0 °C at 760 mmHg
• Flash Point: 112.8±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl octahydropyrano[3,4-c]pyrrole-7a-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)